Cas no 1804462-33-6 (Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate)

Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate is a fluorinated pyridine derivative with a unique structural framework, combining amino, nitro, and difluoromethyl functional groups. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the nitro and amino substituents offer reactivity for further functionalization. Its ester moiety provides additional flexibility for derivatization. The compound's well-defined reactivity profile makes it valuable for constructing complex heterocyclic systems, enabling applications in drug discovery and specialty chemistry. Careful handling is advised due to potential sensitivity of the nitro group.
Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate structure
1804462-33-6 structure
Product Name:Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate
CAS No:1804462-33-6
MF:C9H9F2N3O4
MW:261.182268857956
CID:4857240
Update Time:2025-05-25

Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate
    • Inchi: 1S/C9H9F2N3O4/c1-2-18-9(15)4-3-5(14(16)17)6(12)7(13-4)8(10)11/h3,8H,2,12H2,1H3
    • InChI Key: ZJMAINJQZVNVBD-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C=C(C(=O)OCC)N=1)[N+](=O)[O-])N)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 323
  • XLogP3: 1.8
  • Topological Polar Surface Area: 111

Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029064720-1g
Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate
1804462-33-6 97%
1g
$1,564.50 2022-04-02

Additional information on Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate

Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate (CAS No. 1804462-33-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate (CAS No. 1804462-33-6) is a highly specialized chemical compound that has garnered significant attention in the pharmaceutical and chemical research sectors. This compound, characterized by its intricate molecular structure, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique combination of functional groups, including an amino group, a difluoromethyl substituent, and a nitro group, makes it particularly valuable for constructing complex pharmaceutical scaffolds.

The Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate molecule is derived from pyridine, a heterocyclic aromatic compound that is widely recognized for its role in medicinal chemistry. The presence of multiple reactive sites in this compound allows for diverse chemical transformations, making it an indispensable tool for synthetic chemists. These transformations can be tailored to produce a wide range of derivatives with distinct pharmacological properties.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these diseases, cancer and infectious disorders have been prominent areas of interest. The structural features of Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate make it an excellent candidate for designing molecules that can interact with biological targets in innovative ways. For instance, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the amino and nitro groups provide opportunities for further functionalization.

One of the most compelling aspects of this compound is its utility in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently dysregulated in cancer cells. By incorporating the core structure of Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate into kinase inhibitors, researchers can design molecules that specifically target these enzymes, thereby disrupting abnormal signaling networks. Several preclinical studies have demonstrated the potential of such inhibitors in reducing tumor growth and improving patient outcomes.

The application of computational chemistry and molecular modeling has further enhanced the understanding of how Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate interacts with biological targets. These computational methods allow researchers to predict the binding modes of potential drug candidates with high accuracy, thereby accelerating the drug discovery process. Additionally, advances in synthetic methodologies have enabled the efficient production of this compound on scales suitable for industrial applications.

The versatility of Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate extends beyond its role as an intermediate in kinase inhibitor synthesis. It has also been explored as a precursor for developing antiviral agents. Viruses rely on host cellular machinery to replicate, and targeting specific viral enzymes or proteins can disrupt their life cycle. The structural motifs present in this compound can be modified to create molecules that inhibit viral replication or entry into host cells.

In conclusion, Ethyl 3-amino-2-(difluoromethyl)-4-nitropyridine-6-carboxylate (CAS No. 1804462-33-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel therapeutic agents. As research continues to uncover new biological targets and develop innovative synthetic strategies, the importance of this compound is likely to grow even further. The ongoing efforts to optimize its production and application hold great promise for addressing some of the most pressing challenges in modern medicine.

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